
3,6-Dichloro-4-fluoropyridazine molecular weight
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,6-Dichloro-4-fluoropyridazine

Cat. No.: B1315852 Get Quote

Technical Overview of 3,6-Dichloro-4-
fluoropyridazine
For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical properties of 3,6-Dichloro-4-fluoropyridazine,

a heterocyclic compound relevant in medicinal chemistry and agrochemical research. The data

herein is compiled from established chemical databases.

Physicochemical Data
The fundamental molecular properties of 3,6-Dichloro-4-fluoropyridazine are summarized

below. This data is essential for stoichiometric calculations, analytical method development,

and interpretation of experimental results.

Property Value Source

Molecular Formula C₄HCl₂FN₂ PubChem[1]

Molecular Weight 166.97 g/mol PubChem[1], AChemBlock[2]

Monoisotopic Mass 165.9500816 Da PubChem[1]

CAS Number 92920-33-7 PubChem[1], AChemBlock[2]
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Chemical Structure and Identifiers
The structural and naming conventions are critical for unambiguous identification in research

and procurement.

Identifier Type Identifier

IUPAC Name 3,6-dichloro-4-fluoropyridazine

SMILES C1=C(C(=NN=C1Cl)Cl)F

InChIKey WRZCRLSBKBKWAP-UHFFFAOYSA-N

Experimental Protocols
Determining the molecular weight and formula of a well-characterized compound like 3,6-
Dichloro-4-fluoropyridazine typically relies on standard analytical techniques. The data

presented is computationally derived and confirmed through methods such as:

Mass Spectrometry (MS): To determine the mass-to-charge ratio of the molecule and its

fragments, confirming the molecular weight and elemental composition. High-resolution

mass spectrometry (HRMS) would be used to verify the exact mass and deduce the

molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR would be used to

elucidate the chemical structure, confirming the arrangement of atoms and the presence of

the fluoro-substituent, which corroborates the molecular formula.

Elemental Analysis: To determine the percentage composition of carbon, hydrogen, nitrogen,

chlorine, and fluorine, which provides an empirical formula that can be compared to the

proposed molecular formula.

Detailed, specific experimental protocols for these standard procedures are widely available in

analytical chemistry literature and are dependent on the specific instrumentation used.

Logical Relationship Diagram
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The following diagram illustrates the relationship between the compound's name and its

fundamental chemical properties.

3,6-Dichloro-4-fluoropyridazine

Molecular Formula

is C4HCl2FN2

Molecular Weight

is 166.97 g/mol

CAS Number

is 92920-33-7

Click to download full resolution via product page

Figure 1: Core properties of 3,6-Dichloro-4-fluoropyridazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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